Cas no 248-59-9 (Indeno[1,2-b]indole)

Indeno[1,2-b]indole structure
Indeno[1,2-b]indole structure
Product Name:Indeno[1,2-b]indole
CAS No:248-59-9
MF:C15H9N
MW:203.238663434982
CID:270693
PubChem ID:12963293
Update Time:2025-04-19

Indeno[1,2-b]indole Chemical and Physical Properties

Names and Identifiers

    • Indeno[1,2-b]indole
    • 2,3:5,6-Dibenzo-1-azapentalene
    • 5-Azaindeno[2,1-a]indene
    • DTXSID50514102
    • SCHEMBL261676
    • DOZCTPAUYJQGBD-UHFFFAOYSA-N
    • 248-59-9
    • indeno(1,2-b)indole
    • Inchi: 1S/C15H9N/c1-2-6-11-10(5-1)9-13-12-7-3-4-8-14(12)16-15(11)13/h1-9H
    • InChI Key: DOZCTPAUYJQGBD-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 203.07357
  • Monoisotopic Mass: 203.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.89
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